Cas no 2171962-57-3 (5-tert-butyl-3-iodo-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-tert-butyl-3-iodo-1-methyl-1H-1,2,4-triazole
• CAS No: 2171962-57-3
• MF: C₇H₁₂IN₃
• MW: 265.094753265381
• CID: 5567270
• PubChem ID: 146377763
• Update Time: 2025-08-03

5-tert-butyl-3-iodo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-3-iodo-1-methyl-1H-1,2,4-triazole
• SCHEMBL21719580
• EN300-1590902
• 2171962-57-3

• Inchi： 1S/C7H12IN3/c1-7(2,3)5-9-6(8)10-11(5)4/h1-4H3
• InChI Key： NIEJDAKIGKXBAZ-UHFFFAOYSA-N
• SMILES： IC1=NN(C)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 265.00759g/mol
• Monoisotopic Mass: 265.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-tert-butyl-3-iodo-1-methyl-1H-1,2,4-triazole

5-Tert-butyl-3-Iodo-1-Methyl-1H-1,2,4-Triazole: A Comprehensive Overview

5-Tert-butyl-3-Iodo-1-Methyl-1H-1,2,4-Triazole, also known by its CAS number 2171962-57-3, is a heterocyclic compound with significant applications in various fields of chemistry. This compound belongs to the class of triazoles, which are widely studied due to their unique properties and potential uses in drug discovery, materials science, and catalysis. The structure of this compound features a triazole ring substituted with a tert-butyl group at position 5, an iodo group at position 3, and a methyl group at position 1. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of 5-Tert-butyl-3-Iodo-1-Methyl-1H-1,2,4-Triazole typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the triazole ring and subsequent functionalization. These methods not only improve yield but also enhance the purity of the final product, making it suitable for high-end applications.

In terms of chemical properties, this compound exhibits remarkable stability under various conditions. The presence of the tert-butyl group imparts steric hindrance around the triazole ring, which can influence its reactivity in different chemical environments. The iodo group at position 3 is particularly reactive and can undergo nucleophilic substitution or coupling reactions under appropriate conditions. This makes it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 5-Tert-butyl-3-Iodo-1-Methyl-1H-triazole in drug design. Its ability to form stable complexes with metal ions has led to investigations into its role as a ligand in transition metal complexes. These complexes show promise in catalytic applications and as potential drug delivery systems. Additionally, the compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The application of computational chemistry techniques has further deepened our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns. These insights are invaluable for predicting its behavior in different chemical reactions and for designing new compounds with tailored properties.

In conclusion, 5-Tert-butyl-3-Iodo-1-Methyl-triazole is a versatile compound with a wide range of applications across multiple disciplines. Its synthesis continues to be optimized through innovative chemical strategies, while its properties are being explored for novel uses in materials science and pharmaceuticals. As research progresses, this compound is expected to play an increasingly important role in advancing modern chemistry.